Cas no 2229136-18-7 (tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate
• CAS No: 2229136-18-7
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 5846742
• PubChem ID: 165640715
• Update Time: 2025-06-13

tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate
• EN300-1879793
• 2229136-18-7

• Inchi： 1S/C14H21BrN2O3/c1-9-7-11(15)19-12(9)10-8-16-5-6-17(10)13(18)20-14(2,3)4/h7,10,16H,5-6,8H2,1-4H3
• InChI Key： OLHDFNNWKZRDNP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2CNCCN2C(=O)OC(C)(C)C)O1

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Additional information on tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate (CAS No. 2229136-18-7)

The compound tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate (CAS No. 2229136-18-7) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This molecule, characterized by its unique furan and piperazine moieties, serves as a critical intermediate in the development of novel therapeutic agents. Its structural complexity and functional versatility make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and bioconjugation techniques.

One of the key features of tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate is its brominated furan ring, which provides a reactive site for further chemical modifications. This attribute is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. The presence of the tert-butyloxycarbonyl (Boc) protecting group further enhances its utility by offering stability under various reaction conditions, making it a preferred choice for peptide synthesis and heterocyclic chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are increasingly focusing on the development of small-molecule inhibitors and biologically active compounds, where this compound plays a pivotal role. Its application in the synthesis of kinase inhibitors and GPCR modulators has been particularly noteworthy, aligning with the growing interest in personalized therapeutics and cancer research.

The synthesis of tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate typically involves multi-step organic reactions, including N-alkylation, halogenation, and protection-deprotection strategies. These processes are optimized to ensure high yield and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and logP values are also carefully considered to meet the stringent requirements of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

From a commercial perspective, tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as batch size, purity grade, and custom synthesis requirements. As the pharmaceutical industry continues to emphasize green chemistry and sustainable synthesis, efforts are underway to develop more efficient and environmentally friendly routes for its production.

In conclusion, tert-butyl 2-(5-bromo-3-methylfuran-2-yl)piperazine-1-carboxylate (CAS No. 2229136-18-7) represents a cornerstone in modern organic synthesis and drug development. Its unique structural attributes and broad applicability make it indispensable for researchers tackling challenges in therapeutic innovation and chemical biology. As the scientific community delves deeper into molecular design and mechanistic studies, this compound is poised to remain a key player in the quest for groundbreaking medical solutions.